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Compound of Interest

Compound Name: 6-Hydroxybentazon

Cat. No.: B030596

6-Hydroxybentazon: A Toxicological Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

6-Hydroxybentazon is a primary phase | metabolite of the widely used herbicide Bentazone.
While toxicological data for Bentazone is extensive, specific data for 6-Hydroxybentazon is
limited. Regulatory bodies and scientific literature generally conclude that 6-Hydroxybentazon
IS less acutely toxic than its parent compound. This technical guide provides a comprehensive
overview of the available toxicological data for 6-Hydroxybentazon, supplemented with data
from its parent compound, Bentazone, to provide a thorough understanding of its potential
effects. This document includes summaries of quantitative data, detailed experimental
protocols for key toxicological assays, and visualizations of relevant experimental workflows.

Chemical Identity
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Property Value

6-hydroxy-3-isopropyl-1H-2,1,3-benzothiadiazin-
4(3H)-one 2,2-dioxide

Chemical Name

Synonyms 6-Hydroxybentazone, 6-OH-bentazone
CAS Number 60374-42-7[1][2]

Molecular Formula C10H12N204SJ[1][2]

Molecular Weight 256.28 g/mol [1][2]

Chemical Structure |

Toxicokinetics: Absorption, Distribution,
Metabolism, and Excretion (ADME)

Limited specific ADME data is available for 6-Hydroxybentazon. The majority of the
information is derived from studies on the parent compound, Bentazone.

Following oral administration in rats, Bentazone is rapidly and almost completely absorbed. It is
widely distributed in the body but does not tend to accumulate in tissues. Metabolism of
Bentazone is limited, with the parent compound being the major substance excreted in the
urine. 6-Hydroxybentazon has been identified as a minor metabolite, accounting for a small
percentage of the administered dose in urine.[3]

Table 1: Summary of ADME Properties of Bentazone
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Experimental Protocol: Animal ADME Study (General)

A generalized protocol for an animal ADME study, often following OECD Test Guideline 417, is
as follows:

o Test Animals: Typically, Sprague-Dawley rats are used. Animals are housed in metabolism
cages to allow for the separate collection of urine and feces.

e Dosing: A single dose of the 14C-radiolabeled test substance is administered orally via
gavage. A low dose (to study metabolism at non-toxic levels) and a high dose (to assess
potential saturation of metabolic pathways) are typically used.

o Sample Collection: Urine and feces are collected at regular intervals (e.g., 0-6, 6-24, 24-48,
48-72, and 72-96 hours) post-dosing. Blood samples are also taken at various time points to
determine the concentration of the substance and its metabolites in plasma.
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e Analysis: The total radioactivity in urine, feces, and tissues is determined by liquid
scintillation counting. Metabolite profiling in urine and plasma is conducted using techniques
like High-Performance Liquid Chromatography (HPLC) coupled with a radiodetector and
Mass Spectrometry (MS) for identification.
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A generalized workflow for an in-vivo ADME study.

Toxicological Data

While specific quantitative toxicity data for 6-Hydroxybentazon is scarce, regulatory agencies
like the California Department of Pesticide Regulation consider its toxicity to be equivalent to
that of Bentazone for the purposes of risk assessment.[5] The general consensus in
toxicological literature is that 6-Hydroxybentazon is less acutely toxic than its parent
compound, Bentazone.[3][4]

Acute Toxicity

No specific LD50 or LC50 values for 6-Hydroxybentazon have been identified in the public
domain. The acute toxicity of Bentazone is considered to be low to moderate.
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Table 2: Acute Toxicity of Bentazone

Test Species Route LD50/LC50 Reference
Oral LD50 Rat Oral > 850 mg/kg bw [4]
Dermal LD50 Rat Dermal > 5000 mg/kg bw  [4]
_ _ > 5.1 mg/L (4-
Inhalation LC50 Rat Inhalation [4]
hour)

Experimental Protocol: Acute Oral Toxicity (Up-and-
Down Procedure - OECD 425)

o Test Animals: A small number of female rats are typically used sequentially.

e Dosing: A single oral dose of the test substance is administered. The dose for each
subsequent animal is adjusted up or down depending on the outcome (survival or death) for
the previous animal.

o Observation: Animals are observed for signs of toxicity and mortality for up to 14 days. Body
weight is recorded at the start and end of the observation period.

e LD50 Calculation: The LD50 is calculated using a maximum likelihood method based on the
pattern of survival and mortality at the different dose levels.
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Workflow for an acute oral toxicity study using the Up-and-Down Procedure.

Genotoxicity
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Available information suggests that 6-Hydroxybentazon is not mutagenic in bacterial reverse
mutation assays (Ames test).[4] A comprehensive genotoxicity assessment would typically
include an in vitro test for chromosomal aberrations and an in vivo micronucleus assay.

Table 3: Genotoxicity Profile of Bentazone

Metabolic

Assay Test System L. Result Reference
Activation
Bacterial o ] )
S. typhimurium &  With and without )
Reverse ) Negative [4]
_ E. coli S9
Mutation (Ames)
In vitro Chinese Hamster
With and without )
Chromosomal Ovary (CHO) so Negative
Aberration cells
In vivo Mouse bone )
) N/A Negative [6]
Micronucleus marrow

Experimental Protocol: Bacterial Reverse Mutation
Assay (Ames Test - OECD 471)

o Tester Strains: A set of Salmonella typhimurium and Escherichia coli strains with pre-existing
mutations are used.

o Exposure: The tester strains are exposed to various concentrations of the test substance,
both with and without a metabolic activation system (S9 fraction from rat liver).

e Plating: The treated bacteria are plated on a minimal agar medium that lacks the specific
amino acid the bacteria need to grow.

e |ncubation: Plates are incubated for 48-72 hours.

e Scoring: The number of revertant colonies (colonies that have undergone a reverse mutation
and can now grow on the minimal medium) is counted. A substance is considered mutagenic
if it causes a dose-dependent increase in the number of revertant colonies.
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A generalized workflow for the Bacterial Reverse Mutation (Ames) Test.

Reproductive and Developmental Toxicity

No specific reproductive or developmental toxicity studies on 6-Hydroxybentazon were
identified. Studies on Bentazone have not shown evidence of teratogenicity or significant
effects on reproduction at doses that were not maternally toxic.

Experimental Protocol: Reproduction/Developmental
Toxicity Screening Test (OECD 421)

e Test Animals: Male and female rats are used.

» Dosing: The test substance is administered to males for a period before mating and to
females throughout mating, gestation, and lactation.

o Mating: Animals are paired for mating.

» Observations: Parental animals are observed for clinical signs of toxicity, effects on mating
performance, fertility, gestation length, and parturition. Offspring are examined for viability,
growth, and any developmental abnormalities.
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» Endpoint Evaluation: Key endpoints include fertility index, gestation index, viability index, and
pup weights.

Signaling Pathways

There is no specific information available in the scientific literature regarding the signaling
pathways affected by 6-Hydroxybentazon. The primary mode of action for the parent
compound, Bentazone, is the inhibition of photosynthesis in plants. In mammals, the
toxicological effects observed at high doses are generally not linked to a specific, well-defined
signaling pathway disruption but rather to more general systemic toxicity.

Conclusion

The available data on 6-Hydroxybentazon, a metabolite of the herbicide Bentazone, is limited.
It is generally considered to be less acutely toxic than its parent compound. While it has been
reported as non-genotoxic in bacterial assays, a comprehensive toxicological profile is lacking.
For regulatory purposes, its toxicity is often considered equivalent to that of Bentazone. Further
research is needed to fully characterize the toxicological properties of 6-Hydroxybentazon,
including its potential effects on reproduction and development, and to elucidate any specific
signaling pathways it may affect. Researchers and professionals in drug development should
exercise caution and consider the toxicological profile of the parent compound, Bentazone,
when evaluating the potential risks associated with 6-Hydroxybentazon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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